Cas no 57797-46-3 (2-THIOPHENECARBOXYLIC ACID, 5-(2,3-DIHYDRO-2-THIOXO-4-THIAZOLYL)-)

2-THIOPHENECARBOXYLIC ACID, 5-(2,3-DIHYDRO-2-THIOXO-4-THIAZOLYL)- structure
57797-46-3 structure
Product Name:2-THIOPHENECARBOXYLIC ACID, 5-(2,3-DIHYDRO-2-THIOXO-4-THIAZOLYL)-
CAS No:57797-46-3
MF:C8H5NO2S3
MW:243.325797796249
CID:3279059
PubChem ID:13457466
Update Time:2025-04-21

2-THIOPHENECARBOXYLIC ACID, 5-(2,3-DIHYDRO-2-THIOXO-4-THIAZOLYL)- Chemical and Physical Properties

Names and Identifiers

    • 2-THIOPHENECARBOXYLIC ACID, 5-(2,3-DIHYDRO-2-THIOXO-4-THIAZOLYL)-
    • 5-(2-Sulfanylidene-2,3-dihydro-1,3-thiazol-4-yl)thiophene-2-carboxylic acid
    • 5-(2-Thioxo-2,3-dihydrothiazol-4-yl)thiophene-2-carboxylic acid
    • 96991-51-4
    • 57797-46-3
    • DTXSID50541332
    • Inchi: 1S/C8H5NO2S3/c10-7(11)6-2-1-5(14-6)4-3-13-8(12)9-4/h1-3H,(H,9,12)(H,10,11)
    • InChI Key: UTDLZVFXHRLODC-UHFFFAOYSA-N
    • SMILES: C1(C(O)=O)SC(C2=CSC(=S)N2)=CC=1

Computed Properties

  • Exact Mass: 242.94824192Da
  • Monoisotopic Mass: 242.94824192Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 135Ų
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